2-[(5-chloro-1,3-benzothiazol-2-yl)thio]-N-(4-iodophenyl)acetamide

• IUPAC Name: 2-[(5-chloro-1,3-benzothiazol-2-yl)sulfanyl]-N-(4-iodophenyl)acetamide
• InChI: InChI=1S/C15H10ClIN2OS2/c16-9-1-6-13-12(7-9)19-15(22-13)21-8-14(20)18-11-4-2-10(17)3-5-11/h1-7H,8H2,(H,18,20)
• InChI Key: BZZJYESIWUECRB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)CSC2=NC3=C(S2)C=CC(=C3)Cl)I
• Molecular Formula: C15H10ClIN2OS2
• Molecular Weight: 460.7 g/mol

Description

2-[(5-chloro-1,3-benzothiazol-2-yl)thio]-N-(4-iodophenyl)acetamide, also known as CIT, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-[(5-chloro-1,3-benzothiazol-2-yl)thio]-N-(4-iodophenyl)acetamide is not fully understood, but studies suggest that it may inhibit the activity of certain enzymes involved in cancer cell growth and survival. 2-[(5-chloro-1,3-benzothiazol-2-yl)thio]-N-(4-iodophenyl)acetamide has also been found to induce oxidative stress in cancer cells, leading to cell death.
Biochemical and Physiological Effects:
2-[(5-chloro-1,3-benzothiazol-2-yl)thio]-N-(4-iodophenyl)acetamide has been shown to have minimal toxicity in normal cells, making it a promising candidate for cancer treatment. In addition to its anticancer effects, 2-[(5-chloro-1,3-benzothiazol-2-yl)thio]-N-(4-iodophenyl)acetamide has also been found to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(5-chloro-1,3-benzothiazol-2-yl)thio]-N-(4-iodophenyl)acetamide in lab experiments is its high yield synthesis method. Additionally, 2-[(5-chloro-1,3-benzothiazol-2-yl)thio]-N-(4-iodophenyl)acetamide has been shown to have minimal toxicity in normal cells, making it a safer alternative to other anticancer agents. However, one limitation is that the mechanism of action of 2-[(5-chloro-1,3-benzothiazol-2-yl)thio]-N-(4-iodophenyl)acetamide is not fully understood, which may hinder its development as a cancer treatment.

Future Directions

Future research on 2-[(5-chloro-1,3-benzothiazol-2-yl)thio]-N-(4-iodophenyl)acetamide could focus on its potential use in combination with other anticancer agents to enhance its effectiveness. Additionally, further studies could investigate the mechanism of action of 2-[(5-chloro-1,3-benzothiazol-2-yl)thio]-N-(4-iodophenyl)acetamide to better understand its anticancer properties. Finally, research could explore the potential use of 2-[(5-chloro-1,3-benzothiazol-2-yl)thio]-N-(4-iodophenyl)acetamide in other fields, such as anti-inflammatory and antioxidant therapies.

Synthesis Methods

The synthesis of 2-[(5-chloro-1,3-benzothiazol-2-yl)thio]-N-(4-iodophenyl)acetamide involves the reaction of 5-chloro-2-mercaptobenzothiazole with 4-iodoaniline in the presence of acetic anhydride and triethylamine. The resulting product is then purified through column chromatography to obtain 2-[(5-chloro-1,3-benzothiazol-2-yl)thio]-N-(4-iodophenyl)acetamide in a high yield.

Scientific Research Applications

2-[(5-chloro-1,3-benzothiazol-2-yl)thio]-N-(4-iodophenyl)acetamide has been studied for its potential use as an anticancer agent. In vitro studies have shown that 2-[(5-chloro-1,3-benzothiazol-2-yl)thio]-N-(4-iodophenyl)acetamide inhibits the growth of various cancer cell lines, including breast, colon, and lung cancer cells. 2-[(5-chloro-1,3-benzothiazol-2-yl)thio]-N-(4-iodophenyl)acetamide has also been found to induce apoptosis, or programmed cell death, in cancer cells.